4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid

• IUPAC Name: 4-[2-(3-ethoxybenzoyl)hydrazinyl]-4-oxobutanoic acid
• InChI: InChI=1S/C13H16N2O5/c1-2-20-10-5-3-4-9(8-10)13(19)15-14-11(16)6-7-12(17)18/h3-5,8H,2,6-7H2,1H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key: RYHMVKTYLUDNQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NNC(=O)CCC(=O)O
• Molecular Formula: C13H16N2O5
• Molecular Weight: 280.28 g/mol

Description

4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid, also known as E64, is a potent inhibitor of cysteine proteases. It was first discovered in the 1960s and has since been extensively studied for its potential applications in scientific research.

Scientific Research Applications

4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid has been widely used in scientific research as an inhibitor of cysteine proteases. These enzymes play important roles in a variety of biological processes, including protein degradation, antigen presentation, and apoptosis. By inhibiting cysteine proteases, 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid can be used to study the functions of these enzymes in various cellular processes.

Mechanism of Action

4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid inhibits cysteine proteases by binding irreversibly to the active site of the enzyme. This prevents the protease from carrying out its normal functions, leading to the accumulation of undegraded proteins and other cellular components. The mechanism of action of 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid has been extensively studied, and several crystal structures of 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid-bound proteases have been solved.
Biochemical and Physiological Effects:
4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid has been shown to have a variety of biochemical and physiological effects in cells and animals. Inhibition of cysteine proteases by 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid can lead to the accumulation of autophagic vacuoles, which are involved in the degradation of cellular components. 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid has also been shown to induce apoptosis in cancer cells and to protect against ischemic injury in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid in lab experiments is its specificity for cysteine proteases. This allows researchers to selectively inhibit these enzymes without affecting other cellular processes. However, 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid can also have off-target effects on other proteases, and its irreversible binding to the active site of the enzyme can make it difficult to study the effects of partial inhibition.

Future Directions

There are several potential future directions for research on 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid and its applications. One area of interest is the development of more specific inhibitors of cysteine proteases that can be used in a wider range of experimental systems. Another area of research is the use of 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid and related compounds in the study of autophagy, which is an important cellular process involved in a variety of diseases. Finally, 4-[2-(3-ethoxybenzoyl)hydrazino]-4-oxobutanoic acid may have potential therapeutic applications in the treatment of cancer and other diseases, and further research is needed to explore these possibilities.